Cas no 2172069-89-3 ({5-(cyclopropylmethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {5-(cyclopropylmethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2172069-89-3
• MF: C₁₂H₂₂N₄O
• MW: 238.329282283783
• CID: 5881578
• PubChem ID: 165866650
• Update Time: 2025-10-24

{5-(cyclopropylmethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {5-(cyclopropylmethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• EN300-1597058
• {[5-(cyclopropylmethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
• 2172069-89-3

• Inchi： 1S/C12H22N4O/c1-3-17-7-6-16-12(8-10-4-5-10)11(9-13-2)14-15-16/h10,13H,3-9H2,1-2H3
• InChI Key： DDSFGJISUUCQIW-UHFFFAOYSA-N
• SMILES： O(CC)CCN1C(=C(CNC)N=N1)CC1CC1

Computed Properties

• Exact Mass: 238.17936134g/mol
• Monoisotopic Mass: 238.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52Ų

Additional information on {5-(cyclopropylmethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Introduction to {5-(cyclopropylmethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine and Its Significance in Modern Chemical Biology

{5-(cyclopropylmethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine is a sophisticated organic compound with the CAS number 2172069-89-3. This compound has garnered significant attention in the field of chemical biology due to its unique structural features and potential applications in pharmaceutical research. The molecular structure of this compound incorporates a triazol ring, which is a key feature that contributes to its reactivity and biological activity. The presence of a cyclopropylmethyl group and a 2-ethoxyethyl substituent further enhances its chemical diversity, making it a valuable candidate for various biochemical studies.

The triazol ring in {5-(cyclopropylmethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine is particularly noteworthy. Triazoles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this ring into the molecular framework of the compound suggests that it may exhibit similar bioactivities. Furthermore, the cyclopropylmethyl group can influence the compound's solubility and metabolic stability, which are critical factors in drug development.

Recent research has highlighted the importance of structural modifications in drug design. The {5-(cyclopropylmethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine molecule represents an excellent example of how strategic functionalization can lead to the discovery of novel bioactive compounds. The 2-ethoxyethyl substituent adds another layer of complexity to the molecule, potentially affecting its interactions with biological targets. This substitution pattern has been explored in various drug candidates and has shown promise in modulating biological pathways.

In the context of pharmaceutical research, the synthesis and characterization of {5-(cyclopropylmethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine have opened new avenues for therapeutic intervention. The compound's unique structural motifs make it a compelling candidate for further investigation in areas such as enzyme inhibition and receptor binding studies. By leveraging advanced computational methods and synthetic techniques, researchers can gain deeper insights into its mechanism of action and potential therapeutic applications.

The role of computational chemistry in understanding molecular interactions cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been instrumental in predicting the behavior of {5-(cyclopropylmethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine within biological systems. These studies have provided valuable insights into how the compound interacts with target proteins and enzymes, offering a rational basis for designing more effective drugs.

Moreover, the development of novel synthetic methodologies has been crucial in facilitating the exploration of this compound's potential. Techniques such as transition metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex molecular frameworks. These advances have not only streamlined the synthesis process but also allowed for greater flexibility in modifying the structure of {5-(cyclopropylmethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine to optimize its biological activity.

The intersection of chemistry and biology has led to significant breakthroughs in drug discovery. The study of {5-(cyclopropylmethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine exemplifies this synergy by highlighting how chemical principles can be applied to address complex biological challenges. As research continues to evolve, it is expected that compounds like this will play an increasingly important role in developing novel therapeutics.

In conclusion, {5-(cyclopropylmethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine represents a fascinating subject of study in chemical biology. Its unique structural features and potential applications make it a promising candidate for further research. By combining traditional synthetic methods with cutting-edge computational techniques, scientists can unlock new possibilities for therapeutic intervention and deepen our understanding of molecular interactions.